Cas no 1694731-66-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 1694731-66-2
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6462922
• PubChem ID: 103666229
• Update Time: 2025-05-24

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid
• EN300-1298786
• 1694731-66-2

• Inchi： 1S/C23H23N3O4/c1-15-24-11-13-26(15)12-10-21(22(27)28)25-23(29)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,11,13,20-21H,10,12,14H2,1H3,(H,25,29)(H,27,28)
• InChI Key： OMBGLDPNBKMHHW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCN1C=CN=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic Acid (CAS No. 1694731-66-2)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-1H-imidazol-1-yl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1694731-66-2, exhibits a unique molecular structure that makes it a promising candidate for various biological and chemical applications. The presence of a fluoren-9-yl moiety and an methyl-1H-imidazol-1-yl substituent contributes to its distinct pharmacological properties, making it a subject of intense study in medicinal chemistry.

The compound's structure consists of a butanoic acid backbone, which is functionalized with an amino group and a methoxycarbonyl group at the second position, as well as a methyl-substituted imidazole ring at the fourth position. This arrangement not only imparts specific chemical reactivity but also enhances its potential biological activity. The fluoren-9-yl moiety, known for its stability and luminescent properties, is particularly valuable in the development of bioimaging agents and fluorescent probes. Meanwhile, the methyl-1H-imidazol-1-yl group is often incorporated into molecules to improve solubility and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The combination of the fluoren-9-yl and methyl-1H-imidazol-1-yl groups in this compound suggests potential applications in drug design. For instance, the fluorene moiety can serve as a scaffold for developing photodynamic therapy agents, while the imidazole ring may interact with specific enzymes or receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility makes it an attractive candidate for synthesizing derivatives with enhanced pharmacological activity or improved pharmacokinetic profiles.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methyl-lH-imidazol-l-yI)butanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluorene derivative typically requires protective group strategies to prevent unwanted side reactions. Similarly, the incorporation of the methyl-substituted imidazole ring necessitates careful selection of reaction conditions to avoid degradation or byproduct formation.

Efforts have been made to optimize synthetic routes to improve efficiency and scalability. Advances in catalytic methods have enabled more streamlined synthesis, reducing the number of steps required and minimizing waste generation. These improvements are crucial for translating laboratory-scale discoveries into industrial production processes.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial studies have shown that it exhibits moderate activity against certain cancer cell lines, suggesting potential therapeutic applications. Additionally, its interaction with biological targets such as kinases and proteases has been explored, providing insights into its mechanism of action.

The use of computational methods has played a significant role in understanding the pharmacological properties of this compound. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction sites with biological targets. These predictions guide experimental efforts and help prioritize compounds for further testing.

In conclusion, 2-({(9H-fluoren-l 9-yI)methoxycarbonyl}amino)-4-(2-methyl-lH-imidazol-l-yI)butanoic acid (CAS No. 1694731_66_2) represents a promising advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to contribute significantly to the development of innovative treatments for various diseases.